Cas no 1423033-19-5 (4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole)

• Product Name: 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole
• CAS No: 1423033-19-5
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4598450
• PubChem ID: 71757138
• Update Time: 2025-06-14

4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(furan-2-yl)isoxazole
• 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole
• Isoxazole, 4-(chloromethyl)-5-(2-furanyl)-

• Inchi： 1S/C8H6ClNO2/c9-4-6-5-10-12-8(6)7-2-1-3-11-7/h1-3,5H,4H2
• InChI Key： VTGAINCDPMLXTM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=C(CCl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole

Recent Advances in the Study of 4-(Chloromethyl)-5-(furan-2-yl)-1,2-oxazole (CAS: 1423033-19-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole (CAS: 1423033-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines an oxazole ring with a furan moiety and a reactive chloromethyl group, presents a versatile platform for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole as a building block for the development of potent kinase inhibitors. The researchers utilized this compound to create a series of derivatives targeting the PI3K/AKT/mTOR pathway, which plays a crucial role in cancer cell proliferation and survival. The lead compound from this series showed promising in vitro activity against multiple cancer cell lines, with IC50 values in the low micromolar range, while exhibiting minimal cytotoxicity toward normal cells.

In the antimicrobial domain, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential in addressing drug-resistant bacterial infections. Scientists modified the 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole scaffold to create novel analogs with enhanced membrane permeability and target specificity. Several derivatives demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with some compounds showing 8-16 times greater potency than conventional antibiotics in specific strains.

The compound's reactivity, particularly at the chloromethyl position, has made it a valuable tool in chemical biology for protein labeling and bioconjugation applications. A 2024 study in ACS Chemical Biology reported the development of a new class of activity-based probes derived from 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole that selectively target cysteine proteases. These probes enabled real-time monitoring of enzyme activity in live cells, providing new insights into protease function in various disease states.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole to improve yield and purity. A green chemistry approach published in Organic Process Research & Development in early 2024 described a solvent-free mechanochemical synthesis route that reduced waste generation by 70% compared to traditional methods while maintaining high product purity (>98%). This development is particularly significant for scaling up production for pharmaceutical applications.

Looking forward, the unique properties of 4-(chloromethyl)-5-(furan-2-yl)-1,2-oxazole continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the reactive chloromethyl group can be utilized for covalent attachment to nanocarriers. Additionally, computational studies are underway to better understand the structure-activity relationships of derivatives based on this scaffold, which may lead to the rational design of more potent and selective therapeutic agents in the coming years.